Cas no 314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester)

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester structure
314284-47-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
CAS No:314284-47-4
Molecular Formula:C15H13NO5S
Molecular Weight:319.33242
CID:301082
PubChem ID:710670

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
    • 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, dimethyl ester (9CI)
    • Oprea1_108467
    • AKOS000670819
    • Dimethyl 5-(thiophene-2-carboxamido)isophthalate
    • SR-01000477948-1
    • 1,3-Benzenedicarboxylic acid,5-[(2-thienylcarbonyl)amino]-,dimethyl ester
    • UPCMLD0ENAT5693358:001
    • 1,3-dimethyl 5-(thiophene-2-amido)benzene-1,3-dicarboxylate
    • SR-01000477948
    • DIMETHYL 5-((2-THIENYLCARBONYL)AMINO)ISOPHTHALATE
    • 314284-47-4
    • Oprea1_543747
    • Z30851569
    • InChIKey: COUZTRXDRQUMQY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H13NO5S/c1-20-14(18)9-6-10(15(19)21-2)8-11(7-9)16-13(17)12-4-3-5-22-12/h3-8H,1-2H3,(H,16,17)
    • SMILES: COC(C1=CC(NC(C2=CC=CS2)=O)=CC(C(OC)=O)=C1)=O

Computed Properties

  • Exact Mass: 319.05144369g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 319.05144369g/mol
  • Heavy Atom Count: 22
  • Complexity: 418
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 110Ų

1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Related Literature

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